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Compound of Interest

Compound Name: Bromocresol green sodium

Cat. No.: B1290564 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with a comprehensive guide to preparing and troubleshooting stable bromocresol

green (BCG) indicator solutions.

Frequently Asked Questions (FAQs)
1. What is bromocresol green and what is its pH range?

Bromocresol green is a triphenylmethane dye that serves as a pH indicator.[1][2][3] It exhibits a

color transition from yellow at a pH below 3.8 to blue above a pH of 5.4.[1][2][4] Between pH

3.8 and 5.4, the indicator solution will appear green.[2]

2. What are the common applications of bromocresol green indicator solution?

Bromocresol green is frequently used in titrations, as a tracking dye in DNA agarose gel

electrophoresis, and in microbiological growth media.[1][3]

3. Why is sodium hydroxide sometimes added during the preparation of bromocresol green

solutions?

Bromocresol green powder is sparingly soluble in water.[2][5] The addition of a base like

sodium hydroxide helps to dissolve the bromocresol green by converting it to its more soluble

salt form.[6][7]

4. What is the shelf life of a bromocresol green indicator solution?
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When stored correctly, a bromocresol green indicator solution can have a long shelf life, with

some sources suggesting it is "indefinite" or "good".[8][9] Stability is enhanced by storing the

solution in a cool, dry, and dark place in a tightly sealed container.[4][10][11]

Experimental Protocols
Two common methods for preparing bromocresol green indicator solutions are provided below.

Method 1: 0.1% (w/v) Bromocresol Green in Ethanol
This alcohol-based solution is suitable for general laboratory use.

Materials:

Bromocresol green powder: 0.1 g

95% Ethanol: 75 mL, then sufficient to make 100 mL

Volumetric flask (100 mL)

Beaker

Stirring rod

Procedure:

Weigh 0.1 g of bromocresol green powder and transfer it to a beaker.

Add 75 mL of 95% ethanol to the beaker.

Stir the mixture with a stirring rod until the bromocresol green powder is completely

dissolved.

Transfer the solution to a 100 mL volumetric flask.

Add 95% ethanol to the flask until the total volume reaches the 100 mL mark.

Stopper the flask and invert it several times to ensure the solution is thoroughly mixed.
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Method 2: 0.04% (w/v) Aqueous Bromocresol Green
Solution
This aqueous solution is an alternative for applications where ethanol may interfere.

Materials:

Bromocresol green powder: 0.04 g

Deionized water: 50 mL, then sufficient to make 100 mL

Volumetric flask (100 mL)

Beaker

Stirring rod

Procedure:

Weigh 0.04 g of bromocresol green powder and transfer it to a beaker.

Add 50 mL of deionized water to the beaker.

Stir the mixture thoroughly. Note that the powder may not dissolve completely at this stage.

Gentle warming can be applied to aid dissolution.

Transfer the solution to a 100 mL volumetric flask.

Add deionized water to the flask until the total volume reaches the 100 mL mark.

Stopper the flask and invert it several times to ensure a homogenous solution.

Quantitative Data Summary
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Parameter
0.1% (w/v) Ethanolic
Solution

0.04% (w/v) Aqueous
Solution

Bromocresol Green 0.1 g 0.04 g

Solvent 95% Ethanol Deionized Water

Final Volume 100 mL 100 mL

pH Range 3.8 (Yellow) - 5.4 (Blue) 3.8 (Yellow) - 5.4 (Blue)

Color at pH < 3.8 Yellow Yellow

Color at pH 3.8 - 5.4 Green Green

Color at pH > 5.4 Blue Blue
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Problem Possible Cause Solution

Precipitate forms in the

solution upon standing.

The solution may be

supersaturated, or the storage

temperature may be too low,

causing the bromocresol green

to crystallize out of solution.

Gently warm the solution while

stirring to redissolve the

precipitate. Store the solution

at a consistent room

temperature. Ensure the

container is tightly sealed to

prevent solvent evaporation.

The indicator solution is not

the expected color at a known

pH.

The indicator may have

degraded due to exposure to

light or contaminants. The

initial pH of the solvent may be

affecting the color.

Prepare a fresh solution using

high-purity reagents and

deionized water or ethanol.

Store the solution in a dark or

amber bottle to protect it from

light.[4] Neutralize the solvent

to pH 7 before adding the

bromocresol green if

necessary.

The color change at the

endpoint of a titration is not

sharp.

The concentration of the

indicator may be too high or

too low. The chosen indicator

may not be appropriate for the

specific titration.

Adjust the concentration of the

indicator solution. A more

dilute solution can sometimes

provide a sharper color

change. Ensure the pKa of

bromocresol green

(approximately 4.7) is close to

the equivalence point pH of

your titration.

The aqueous solution is

difficult to dissolve.

Bromocresol green has low

solubility in water.[2][5]

Gentle heating can aid

dissolution. Alternatively, a

small amount of a base, such

as sodium hydroxide, can be

added to increase the solubility

by forming the sodium salt of

bromocresol green.[6][7]
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Visualized Workflows

Workflow for Preparing Bromocresol Green Indicator Solution

Preparation Steps

1. Weigh Bromocresol Green Powder

2. Select Solvent
(Ethanol or Water)

3. Dissolve Powder in Solvent

4. Transfer to Volumetric Flask

5. Dilute to Final Volume

6. Mix Thoroughly

7. Store in a Tightly Sealed,
Light-Resistant Bottle

Click to download full resolution via product page
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Caption: A logical workflow for the preparation of a bromocresol green indicator solution.

Troubleshooting Common Issues with Bromocresol Green Solutions

Troubleshooting Steps

Solutions

Identify the Problem

Precipitate in Solution? Incorrect Color at Known pH? Unsharp Titration Endpoint? Difficulty Dissolving (Aqueous)?

Gently warm to redissolve.
Store at room temperature.

Yes

Prepare a fresh solution.
Store in a dark bottle.

Yes

Adjust indicator concentration.
Verify indicator suitability.

Yes

Gently heat or add a small
amount of NaOH to aid dissolution.

Yes

Click to download full resolution via product page

Caption: A logical diagram for troubleshooting common issues encountered with bromocresol

green indicator solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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